2-(6-Amino-2-oxo-benzooxazol-3-yl)-N,N-dimethyl-acetamide
Overview
Description
Scientific Research Applications
Biological Effects of Related Compounds
Studies on acetamide, formamide, and their derivatives have extensively documented their biological effects, which may include interactions with various biological pathways and potential uses in research contexts. For instance, Kennedy (2001) reviewed the toxicology of acetamide and N,N-dimethylacetamide among others, noting their commercial importance and the biological consequences of exposure, which might inform safety profiles for related compounds in research settings Kennedy, G. (2001).
Advanced Oxidation Processes
The degradation of pharmaceuticals, including acetaminophen, via advanced oxidation processes (AOPs) is a critical area of environmental research. Qutob et al. (2022) discussed the kinetics, mechanisms, and by-products of acetaminophen degradation, offering insights into the environmental fate and potential research applications of related acetamide derivatives in water treatment technologies Qutob, M., Hussein, M., Alamry, K., & Rafatullah, M. (2022).
Antituberculosis Activity
The antituberculosis activity of organotin complexes, including those with carboxylic acid and acetamide derivatives, represents a significant research application. Iqbal, Ali, and Shahzadi (2015) reviewed these complexes' antituberculosis potential, indicating the relevance of acetamide derivatives in developing new antituberculosis agents Iqbal, H., Ali, S., & Shahzadi, S. (2015).
properties
IUPAC Name |
2-(6-amino-2-oxo-1,3-benzoxazol-3-yl)-N,N-dimethylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O3/c1-13(2)10(15)6-14-8-4-3-7(12)5-9(8)17-11(14)16/h3-5H,6,12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ADYAHGMIHVGXIC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)CN1C2=C(C=C(C=C2)N)OC1=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-Amino-2-oxo-benzooxazol-3-yl)-N,N-dimethyl-acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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